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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718

Clethodim: A Technical Guide for Researchers

Abstract

Clethodim is a selective, post-emergence cyclohexanedione herbicide highly effective against
a broad spectrum of annual and perennial grasses.[1][2][3] As a member of the Herbicide
Resistance Action Committee (HRAC) Group A, its mechanism of action involves the inhibition
of acetyl-CoA carboxylase (ACCase), a critical enzyme in lipid biosynthesis.[3][4] This inhibition
disrupts the formation of cell membranes, ultimately leading to the death of susceptible grass
species. This technical guide provides an in-depth overview of Clethodim's chemical
properties, mechanism of action, toxicological profile, and environmental fate, along with a
representative experimental protocol for its analysis.

Chemical and Physical Properties

Clethodim is an amber, viscous liquid at room temperature. Its chemical and physical
properties are summarized in the table below. The water solubility and soil adsorption of
Clethodim are highly dependent on pH.
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Property Value Reference

(#)-2-[(E)-1-[(E)-3-

chloroallyloxyimino]propyl]-5-

IUPAC Name _
[2-(ethylthio)propyl]-3-
hydroxycyclohex-2-en-1-one

CAS Number 99129-21-2

Molecular Formula C17H26CINO3S

Molecular Weight 359.9 g/mol

Appearance Clear, viscous, amber liquid

Vapor Pressure <1 x 10-2 mPa (20°C)

pH dependent; 11.9 mg/L at

Water Solubility 25°C (estimated)

Log P (Octanol-Water Partition
n 4.2 (at pH 4)
Coefficient)

0.49 (pH 9), 40 (pH 7), >3,000

Soil Adsorption Coefficient (Kd)
(pH 5)

Mechanism of Action: ACCase Inhibition

Clethodim's herbicidal activity stems from its function as a potent inhibitor of the enzyme
Acetyl-Coenzyme A Carboxylase (ACCase). This enzyme catalyzes the first committed step in
the biosynthesis of fatty acids, which are essential components of plant cell membranes. By
competitively binding to ACCase, Clethodim blocks the production of malonyl-CoA, a key
building block for fatty acid chains. This disruption of lipid synthesis leads to a failure in the
formation of new cell membranes, particularly in the rapidly growing meristematic tissues of
grasses. Consequently, growth ceases, followed by chlorosis and necrosis of young tissues,
with symptoms typically appearing within 7 to 14 days.

Caption: Mechanism of Clethodim as an ACCase inhibitor.

Toxicological Profile
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Clethodim exhibits moderate acute oral toxicity in mammals and is classified as EPA Toxicity

Class I, requiring products to carry the "WARNING" signal word. It is considered practically

non-toxic by dermal absorption. The primary target organ for toxicity after repeated exposure in

rats, mice, and dogs is the liver. Clethodim is not considered to be carcinogenic or genotoxic.

Table 1: Acute Toxicological Data for Clethodim

Test Organism Endpoint Value Reference
Rat (male) Oral LD50 1630 mg/kg
Rat (female) Oral LD50 1360 mg/kg
Rabbit Dermal LD50 >5000 mg/kg
Rat Inhalation LC50 (4h) >3.25 mg/L
Table 2: Ecotoxicological Data for Clethodim
Test Organism Endpoint Value Reference
Rainbow Trout
(Oncorhynchus 96-hour LC50 18 - 56 mg/L
myKkiss)
Bluegill Sunfish
(Lepomis 96-hour LC50 >33 mg/L
macrochirus)
Daphnia magna 48-hour LC50 20.2 mg/L

Bobwhite Quail

(Colinus virginianus)

Oral LD50

>1640 mg/kg

Honeybee (Apis
y (Ap LD50
mellifera)

>100 p g/bee

Environmental Fate
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Clethodim is characterized by low persistence in the soil environment, with a typical half-life of
approximately 3 days. The primary routes of degradation are aerobic microbial processes and
photolysis. Its main soil metabolites include clethodim sulfoxide and clethodim sulfone. While
the parent compound and its degradates can be mobile in soil, its short half-life mitigates the
risk of significant groundwater contamination under normal use conditions. In aquatic
environments, Clethodim can be more persistent, with hydrolysis half-lives of approximately
300 days at neutral to alkaline pH. However, due to its low persistence and mobility in solil, it is
generally unlikely to be found in surface waters.

Experimental Protocols
Protocol: Determination of Clethodim Residues in Soil by HPLC

This protocol outlines a general procedure for the extraction and quantification of Clethodim
from soil samples using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

e Soil sample

e Clethodim analytical standard

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid

e Sodium chloride

e Anhydrous magnesium sulfate

e Primary secondary amine (PSA) sorbent
e C18 sorbent

o Centrifuge tubes (50 mL)
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e Syringe filters (0.22 pm)
e HPLC system with UV or Mass Spectrometry (MS) detector

2. Sample Preparation and Extraction (QUEChERS-based method): a. Weigh 10 g of
homogenized soil into a 50 mL centrifuge tube. b. Add 10 mL of water and vortex for 1 minute.
c. Add 10 mL of acetonitrile and vortex vigorously for 1 minute. d. Add 4 g of anhydrous
magnesium sulfate and 1 g of sodium chloride. e. Shake vigorously for 1 minute and centrifuge
at 4000 rpm for 5 minutes. f. Transfer the upper acetonitrile layer to a new tube for cleanup.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. To the collected acetonitrile extract,
add 150 mg of PSA and 50 mg of C18 sorbent. b. Vortex for 30 seconds to ensure thorough
mixing. c. Centrifuge at 4000 rpm for 5 minutes. d. Collect the supernatant and filter it through a
0.22 um syringe filter into an HPLC vial.

4. HPLC Analysis: a. Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum). b. Mobile
Phase: A gradient of acetonitrile and water (with 0.1% formic acid). c. Flow Rate: 1.0 mL/min. d.
Injection Volume: 10 pL. e. Detection: UV at 254 nm or MS with electrospray ionization (ESI). f.
Quantification: Prepare a calibration curve using Clethodim analytical standards of known
concentrations. The concentration in the sample is determined by comparing its peak area to
the calibration curve.
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Start: Soil Sample Collection

1. Sample Preparation
(10g soil + 10mL H20)

2. Extraction
(Acetonitrile, MgSO4, NacCl)

3. Centrifugation
(4000 rpm, 5 min)

Collect Supernatant
4. d-SPE Cleanup
(PSA, C18)
5. Centrifugation
(4000 rpm, 5 min)

Collect Supernatant

6. Filtration
(0.22 um syringe filter)

7. HPLC Analysis

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for Clethodim residue analysis in soil.
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Weed Resistance

As with many herbicides, the repeated use of Clethodim and other Group A herbicides can
lead to the selection of naturally resistant weed biotypes. Resistance typically arises from
mutations in the target ACCase enzyme, which reduce the binding affinity of the herbicide. To
mitigate the development of resistance, it is crucial to rotate herbicides with different modes of
action and incorporate integrated weed management practices.

Weed Population
. . Naturally Resistant Biotypes Repeated Application of
[Suscep“b'e B'owpes] [ (Low Frequency) Clethodim (Group A Herbicide)

Selection Pressure

Resistant Weeds Survive

Susceptible Weeds Controlled and Reproduce

Resistant Biotype
Dominates Population

Click to download full resolution via product page

Caption: Logical flow of herbicide resistance development.

Conclusion

Clethodim is a highly effective graminicide whose mode of action as an ACCase inhibitor is
well-understood. Its toxicological and environmental profiles indicate a moderate acute toxicity
to mammals and low persistence in soil. The primary concerns associated with its use are the
potential for liver effects with chronic exposure and the development of weed resistance.
Proper stewardship, including adherence to application guidelines and the implementation of
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resistance management strategies, is essential for its continued efficacy and safe use in
agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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